Cas no 1805661-59-9 (Ethyl 6-cyano-2-ethyl-3-iodophenylacetate)

• Product Name: Ethyl 6-cyano-2-ethyl-3-iodophenylacetate
• CAS No: 1805661-59-9
• MF: C₁₃H₁₄INO₂
• MW: 343.160235881805
• CID: 5010480
• Update Time: 2025-10-28

Ethyl 6-cyano-2-ethyl-3-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-2-ethyl-3-iodophenylacetate

• Inchi： 1S/C13H14INO2/c1-3-10-11(7-13(16)17-4-2)9(8-15)5-6-12(10)14/h5-6H,3-4,7H2,1-2H3
• InChI Key： SYDVSIJHSNZJNB-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)C(CC(=O)OCC)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-cyano-2-ethyl-3-iodophenylacetate

Ethyl 6-cyano-2-ethyl-3-iodophenylacetate: A Comprehensive Overview

Ethyl 6-cyano-2-ethyl-3-iodophenylacetate, with the CAS number 1805661-59-9, is a compound of significant interest in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a cyano group, an ethyl group, and an iodine atom attached to a phenyl ring, along with an acetate ester group. The combination of these functional groups makes it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of cyano groups in enhancing the electronic properties of organic compounds, making them suitable for use in semiconductors and optoelectronic devices. The presence of an iodine atom further adds to the compound's reactivity, enabling it to participate in various nucleophilic substitution reactions. This makes Ethyl 6-cyano-2-ethyl-3-iodophenylacetate a valuable intermediate in the synthesis of more complex molecules.

The synthesis of this compound typically involves multi-step reactions, starting from readily available aromatic compounds. The introduction of the cyano group is often achieved through cyanation reactions, while the iodine atom can be introduced via iodination techniques. The esterification step, which forms the acetate group, is crucial for stabilizing the molecule and improving its solubility properties.

One of the most promising applications of Ethyl 6-cyano-2-ethyl-3-iodophenylacetate lies in its potential use as a building block for drug development. The compound's structure allows for easy modification of substituents, enabling researchers to explore its pharmacokinetic properties and bioavailability. Recent research has shown that derivatives of this compound exhibit potent activity against certain enzymes involved in metabolic disorders.

In addition to its pharmaceutical applications, Ethyl 6-cyano-2-ethyl-3-iodophenylacetate has also found utility in the field of agrochemicals. Its ability to act as a precursor for herbicides and insecticides has been explored in several studies. The compound's stability under various environmental conditions makes it an attractive candidate for agricultural applications.

From a materials science perspective, Ethyl 6-cyano-2-ethyl-3-i odophenylacetate has been investigated for its potential use in organic electronics. The combination of electron-withdrawing groups like the cyano group and electron-donating groups like the ethyl group creates a molecule with balanced electronic properties, making it suitable for use in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of Ethyl 6-cyano -2 -ethyl -3 -i odophen yl acetate at a molecular level. These studies have provided insights into its reactivity and selectivity in various chemical reactions, paving the way for more efficient synthetic routes and novel applications.

In conclusion, Ethyl 6-cyano -2 -ethyl -3 -i odophen yl acetate (CAS No: 1805661 -59 -9) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in organic chemistry, materials science, and pharmacology. As ongoing research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow further.